Cas no 2031269-40-4 (N-[(oxolan-2-yl)methyl]pyridazin-4-amine)

• Product name: N-[(oxolan-2-yl)methyl]pyridazin-4-amine
• CAS No: 2031269-40-4
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• MDL: MFCD30345200
• CID: 4634166
• PubChem ID: 131631788

N-[(oxolan-2-yl)methyl]pyridazin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-[(oxolan-2-yl)methyl]pyridazin-4-amine

• MDL： MFCD30345200
• Inchi： 1S/C9H13N3O/c1-2-9(13-5-1)7-10-8-3-4-11-12-6-8/h3-4,6,9H,1-2,5,7H2,(H,10,11)
• InChI Key： VACRFNXVJJFRBU-UHFFFAOYSA-N
• SMILES： C1=NN=CC=C1NCC1CCCO1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N-[(oxolan-2-yl)methyl]pyridazin-4-amine

Comprehensive Guide to N-[(oxolan-2-yl)methyl]pyridazin-4-amine (CAS No. 2031269-40-4): Properties, Applications, and Market Insights

N-[(oxolan-2-yl)methyl]pyridazin-4-amine (CAS No. 2031269-40-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule combines a pyridazine core with a tetrahydrofuran (THF) derivative, creating unique chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

The molecular structure of N-[(oxolan-2-yl)methyl]pyridazin-4-amine features a pyridazin-4-amine moiety linked to a (oxolan-2-yl)methyl group. This combination results in interesting electronic characteristics that influence its reactivity and binding properties. The compound's CAS number, 2031269-40-4, serves as its unique identifier in chemical databases and regulatory documentation, ensuring precise identification across global research and industrial applications.

Recent studies highlight the potential of N-[(oxolan-2-yl)methyl]pyridazin-4-amine in medicinal chemistry, particularly as a building block for novel therapeutic agents. The pyridazine scaffold is known for its bioisosteric properties, often serving as a replacement for phenyl or pyridine rings in drug design. Meanwhile, the tetrahydrofuran component contributes to improved solubility and bioavailability, addressing common challenges in pharmaceutical development.

In agrochemical applications, derivatives of N-[(oxolan-2-yl)methyl]pyridazin-4-amine have shown promise as potential plant growth regulators or pest control agents. The compound's ability to interact with biological systems makes it a candidate for developing new crop protection solutions, aligning with current agricultural needs for sustainable and targeted solutions. Researchers are particularly interested in how modifications to the oxolan-2-yl or pyridazin-4-amine components might enhance specific biological activities.

The synthesis of N-[(oxolan-2-yl)methyl]pyridazin-4-amine typically involves multi-step organic reactions that carefully construct its heterocyclic framework. Modern synthetic approaches emphasize atom economy and green chemistry principles, responding to growing environmental concerns in chemical manufacturing. The compound's CAS 2031269-40-4 designation helps track its production and use across different regions and applications.

From a commercial perspective, N-[(oxolan-2-yl)methyl]pyridazin-4-amine represents an important intermediate in fine chemical production. Its market demand correlates with trends in pharmaceutical innovation and agricultural chemical development. Suppliers and manufacturers specializing in heterocyclic compounds and amine derivatives are increasingly listing this material in their catalogs, reflecting its growing importance in specialty chemistry sectors.

Quality control for N-[(oxolan-2-yl)methyl]pyridazin-4-amine involves rigorous analytical techniques including HPLC, NMR, and mass spectrometry. These methods ensure the compound meets the purity standards required for research and industrial applications. The unique identifier 2031269-40-4 facilitates accurate material tracking throughout the supply chain, from synthesis to final application.

Recent patent literature reveals growing intellectual property activity surrounding pyridazine-amine derivatives and their applications. Companies are actively investigating structural variations of N-[(oxolan-2-yl)methyl]pyridazin-4-amine for potential therapeutic uses, particularly in areas like kinase inhibition and neurological targets. This aligns with current pharmaceutical trends toward targeted therapies and personalized medicine approaches.

Environmental and safety assessments of N-[(oxolan-2-yl)methyl]pyridazin-4-amine indicate it requires standard laboratory handling precautions. While not classified as hazardous under normal conditions, proper storage and handling procedures should be followed, as with all chemical substances. Researchers working with CAS 2031269-40-4 should consult appropriate safety data sheets for specific guidance.

The future outlook for N-[(oxolan-2-yl)methyl]pyridazin-4-amine appears promising as research continues to uncover new applications for this versatile compound. Its dual heterocyclic nature offers numerous possibilities for structural modification, making it a valuable scaffold in both drug discovery and material science. As synthetic methodologies advance and biological screening becomes more sophisticated, we can expect to see expanded uses for this interesting molecule.

For researchers and industry professionals seeking N-[(oxolan-2-yl)methyl]pyridazin-4-amine (CAS 2031269-40-4), it's important to source the material from reputable suppliers who can provide comprehensive analytical data and documentation. The compound's specialized nature requires suppliers with expertise in heterocyclic chemistry and quality control systems capable of verifying purity and structural integrity.